Cas no 1647121-46-7 (1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p -tolylmethanoyl)-benzene)

• Product Name: 1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p -tolylmethanoyl)-benzene
• CAS No: 1647121-46-7
• MF: C₅₈H₄₀N₂O₄
• MW: 828.949214935303
• CID: 4612497
• PubChem ID: 122376563
• Update Time: 2025-10-31

1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p -tolylmethanoyl)-benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p -tolylmethanoyl)-benzene
• PxPmBPX
• Methanone, 1,1'-[4,4''-bis(10H-phenoxazin-10-yl)[1,1':4',1-terphenyl]-2',5'-diyl]bis[1-(4-methylphenyl)-
• (4,4''-Di(10H-phenoxazin-10-yl)-[1,1':4',1''-terphenyl]-2',5'-diyl)bis(p-tolylmethanone)
• 10-{4-[2,5-bis(4-methylbenzoyl)-4'-(10H-phenoxazin-10-yl)-[1,1'-biphenyl]-4-yl]phenyl}-10H-phenoxazine
• CS-0435208
• 1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p-tolylmethanoyl)-benzene
• HS-8202
• SCHEMBL20279240
• 1647121-46-7

• Inchi： 1S/C58H40N2O4/c1-37-19-23-41(24-20-37)57(61)47-35-46(40-29-33-44(34-30-40)60-51-13-5-9-17-55(51)64-56-18-10-6-14-52(56)60)48(58(62)42-25-21-38(2)22-26-42)36-45(47)39-27-31-43(32-28-39)59-49-11-3-7-15-53(49)63-54-16-8-4-12-50(54)59/h3-36H,1-2H3
• InChI Key： SKDNDHNYIPQUPZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(C3=CC=C(C)C=C3)=O)=C(C3=CC=C(N4C5=CC=CC=C5OC5=C4C=CC=C5)C=C3)C=C2C(C2=CC=C(C)C=C2)=O)=CC=C(N2C3=CC=CC=C3OC3=C2C=CC=C3)C=C1

Computed Properties

• Exact Mass: 828.29880776g/mol
• Monoisotopic Mass: 828.29880776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 64
• Rotatable Bond Count: 8
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p -tolylmethanoyl)-benzene

Recent Advances in the Study of 1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p-tolylmethanoyl)-benzene (CAS: 1647121-46-7)

In recent years, the compound 1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p-tolylmethanoyl)-benzene (CAS: 1647121-46-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phenoxazine-based structure, has shown promising potential in various applications, including organic electronics, photodynamic therapy, and as a novel therapeutic agent. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its properties, synthesis, and applications.

The synthesis of 1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p-tolylmethanoyl)-benzene involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on its photophysical properties. Researchers have reported that the molecule exhibits strong fluorescence and high thermal stability, making it an excellent candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, its ability to generate reactive oxygen species (ROS) under specific conditions has sparked interest in its potential as a photosensitizer in photodynamic therapy (PDT).

In the context of biomedical applications, preliminary in vitro studies have demonstrated that 1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p-tolylmethanoyl)-benzene exhibits selective cytotoxicity against certain cancer cell lines. This has led to hypotheses about its mechanism of action, which may involve the disruption of mitochondrial function or the induction of apoptosis via ROS generation. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetics and safety profile. The current research landscape suggests that this molecule could serve as a scaffold for the development of new anticancer agents, provided that its therapeutic window and specificity can be optimized.

Beyond its biomedical potential, the compound's electronic properties have also been explored in materials science. Its high electron affinity and charge transport capabilities make it a promising material for use in organic photovoltaic cells and other energy-related applications. Recent advancements in molecular engineering have enabled the fine-tuning of its electronic structure, thereby enhancing its performance in these applications. Researchers are now investigating the integration of this compound into hybrid materials to further improve its efficiency and stability under operational conditions.

In conclusion, 1,4-Bis(9,9-phenoxazin-10-yl-p-phenyl)-2,5-bis(p-tolylmethanoyl)-benzene (CAS: 1647121-46-7) represents a versatile and multifunctional molecule with significant potential across multiple disciplines. Ongoing research efforts are focused on elucidating its mechanisms of action, optimizing its synthesis, and exploring its applications in both biomedical and materials science fields. As these studies progress, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and advanced materials.